BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Cyclohexylpropionic acid molecular weight
and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Cyclohexylpropiolic acid

Cat. No.: B1610272

An In-Depth Technical Guide to 3-Cyclohexylpropionic Acid: Properties, Synthesis, and
Applications

Introduction

3-Cyclohexylpropionic acid (CAS No: 701-97-3), also known as 3-cyclohexanepropanoic acid,
Is a carboxylic acid derivative featuring a cyclohexyl group attached to a propionic acid
backbone.[1] This unique structure imparts a combination of lipophilicity and reactivity,
establishing it as a versatile and valuable intermediate in diverse fields of chemical synthesis.
[1][2] For researchers and professionals in drug development, polymer science, and fine
chemicals, a thorough understanding of its molecular characteristics and reactivity is
paramount. This guide provides a comprehensive technical overview of 3-Cyclohexylpropionic
acid, detailing its core attributes, physicochemical properties, synthesis pathways, key
applications, and essential safety protocols.

Core Molecular Attributes

The foundational identity of any chemical compound lies in its molecular formula and weight.
These parameters are critical for stoichiometric calculations in synthesis, analytical
characterization, and registration in chemical databases.

e Molecular Formula: CeH1602[1][3][4][5][6]

e Linear Formula: CeH11:CH2CH2CO2H

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1610272?utm_src=pdf-interest
https://www.chemimpex.com/products/29761
https://www.chemimpex.com/products/29761
https://www.nbinno.com/article/pharmaceutical-intermediates/3-cyclopentylpropionic-acid-key-building-block-pharmaceutical-synthesis-ab
https://www.chemimpex.com/products/29761
https://www.fishersci.com/store/msds?partNumber=AAB2361318&productDescription=3-CYCLHXYLPROPIONIC+AC+98%2B+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.chembk.com/en/chem/3-cyclohexylpropanoic%20acid
https://www.fishersci.ca/shop/products/3-cyclohexylpropionic-acid-98-thermo-scientific/p-7027110
https://www.pharmaffiliates.com/en/701-97-3-3-cyclohexanepropionic-acid-pa2701686.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Molecular Weight: 156.22 g/mol [1][3][5][7]

The structure consists of a saturated six-membered cyclohexane ring linked by a three-carbon
chain to a carboxyl functional group.

Caption: 2D structure of 3-Cyclohexylpropionic acid.

Physicochemical Properties

The physical and chemical properties of 3-Cyclohexylpropionic acid dictate its behavior in
reactions, its solubility in various media, and the conditions required for its storage and
handling. It typically presents as a clear, colorless liquid.[1][8]

Property Value Source(s)
CAS Number 701-97-3 [1][6][8]
Appearance Clear, colorless liquid [1]8]
Melting Point 14-18 °C [1][8]
Boiling Point 275.8 °C (lit.) [1]

Density 0.912 g/mL at 25 °C (lit.) [1]

Flash Point 130 °C (266 °F) [9]
Refractive Index (n20/D) 1.464 (lit.)

N Insoluble in water; Soluble in
Solubility [10]
chloroform, methanol

pKa 4.91 (at 25°C) [10]

Synthesis Pathway

A notable and efficient method for synthesizing 3-Cyclohexylpropionic acid involves a two-step
process starting from cinnamic acid.[11] This pathway is advantageous as it can achieve high
yields (over 90%) and simplifies downstream processing by allowing the product of the first
reaction to be used directly in the second.[11]
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Step 1: Oxidation of Cinnamic Acid In an alkaline solution, cinnamic acid undergoes an
oxidation reaction in the presence of a silver-carbon catalyst. This step prepares the molecule
for the subsequent hydrogenation.

Step 2: Hydrogenation The resulting cinnamate mixed solution is then subjected to
hydrogenation. This reaction is carried out under heat and pressure (e.g., 120-140°C, 0.5-3
MPa) using a Ruthenium-on-Carbon (Ru/C) catalyst.[11] This powerful catalytic system
reduces both the aromatic ring and the alkene double bond of the original cinnamic acid
structure, yielding the final saturated product. The filtrate is then acidified to isolate the 3-
Cyclohexylpropionic acid.[11]
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Caption: Synthesis workflow of 3-Cyclohexylpropionic acid from Cinnamic acid.

Applications in Research and Drug Development

The bifunctional nature of 3-Cyclohexylpropionic acid makes it a valuable building block in

several industries.
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o Pharmaceutical Synthesis: It serves as a key starting material or intermediate in the
synthesis of various pharmaceuticals.[1] Its structure is incorporated into novel compounds
targeting metabolic disorders and can be used to synthesize farnesyl transferase inhibitors, a
class of anticancer agents.[1][4] It is also used to create derivatives for studying enzymes
like paraoxonase-1 (PON1).

e Drug Delivery: Research has shown that 3-Cyclohexylpropionic acid can act as a permeation
enhancer, facilitating the oral delivery of drugs like cromolyn in rat models.[10] This
application is crucial for improving the bioavailability of medications that are otherwise poorly
absorbed.

o Flavor and Fragrance Industry: It is a precursor for synthesizing esters with desirable scents,
such as allyl cyclohexylpropionate, which is known for its pineapple-like fragrance.[4][10][11]

e Polymer Chemistry: The compound is used to produce specialty polymers, where its
incorporation can improve mechanical properties and thermal stability, making it suitable for
high-performance materials.[1]

Experimental Protocol: Synthesis of 3-
Cyclohexylpropionyl Chloride

To illustrate its utility as a chemical intermediate, this section provides a standard laboratory
protocol for converting 3-Cyclohexylpropionic acid to its corresponding acyl chloride, 3-
cyclohexylpropionyl chloride. Acyl chlorides are highly reactive and are common precursors for
the synthesis of esters and amides.

Objective: To synthesize 3-cyclohexylpropionyl chloride from 3-Cyclohexylpropionic acid using
thionyl chloride (SOCIz2).

Materials:
o 3-Cyclohexylpropionic acid (1 equiv.)
e Thionyl chloride (SOCIz, 1.2-1.5 equiv.)

¢ Anhydrous dichloromethane (DCM) or toluene as solvent
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e Round-bottom flask with a reflux condenser and drying tube
e Magnetic stirrer and heating mantle

» Rotary evaporator

Procedure:

o Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar, reflux
condenser, and a drying tube (filled with CaCl: or Drierite) under an inert atmosphere (e.g.,
nitrogen or argon).

o Reagent Addition: Charge the flask with 3-Cyclohexylpropionic acid (1 equiv.) and the
anhydrous solvent (e.g., DCM).

o Reaction Initiation: While stirring, slowly add thionyl chloride (1.2-1.5 equiv.) to the solution at
room temperature. The addition may be exothermic.

o Reflux: Once the addition is complete, heat the reaction mixture to reflux (approx. 40°C for
DCM). Monitor the reaction by observing the cessation of gas evolution (HCl and SO2z). The
reaction is typically complete within 2-4 hours.

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

 Purification: Remove the solvent and excess thionyl chloride under reduced pressure using a
rotary evaporator. The crude 3-cyclohexylpropionyl chloride is often used directly in the next
step without further purification. If high purity is required, fractional distillation under vacuum
can be performed.
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Caption: Experimental workflow for synthesizing 3-cyclohexylpropionyl chloride.

Safety, Handling, and Storage

Proper handling and storage are critical to ensure laboratory safety. 3-Cyclohexylpropionic acid
is classified as a hazardous substance.
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e Hazards:

H302: Harmful if swallowed.

o

[¢]

H315: Causes skin irritation.[8]

[¢]

H319: Causes serious eye irritation.[8]

[e]

May cause respiratory tract irritation.[4][8]
o Personal Protective Equipment (PPE):

o Eyes: Wear appropriate chemical safety goggles or glasses as described by OSHA's eye
and face protection regulations.[8][9]

o Skin: Wear appropriate protective gloves and clothing to prevent skin exposure.[3][9]

o Respiratory: Use with adequate ventilation. A respirator may be required if workplace
conditions warrant it.[9]

o Handling: Wash hands and any exposed skin thoroughly after handling.[3][9] Avoid contact
with eyes, skin, and clothing.[8] Do not ingest or inhale.[8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][3][9]
Keep away from incompatible materials such as strong oxidizing agents.[3] For long-term
stability, storage at 2-8°C is recommended.[1][6]

Conclusion

3-Cyclohexylpropionic acid is a fundamentally important chemical intermediate with a well-
defined molecular profile. Its molecular weight of 156.22 g/mol and formula CoH160:2 are the
basis for its utility in quantitative chemical synthesis. The combination of a lipophilic cyclohexyl
moiety and a reactive carboxylic acid group provides a versatile platform for constructing more
complex molecules, driving innovation in pharmaceuticals, materials science, and the fragrance
industry. Adherence to established safety and handling protocols is essential for harnessing its
full potential in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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